Cas no 2494054-76-9 (5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one)

• Product Name: 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one
• CAS No: 2494054-76-9
• MF: C₁₇H₁₅N₇O
• MW: 333.35
• CID: 5302859
• Update Time: 2025-06-03

5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-b]pyridin-6-one, 5-(4,6-diamino-2-pyrimidinyl)-1,7-dihydro-3-methyl-1-phenyl-
• 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one

• Inchi： 1S/C17H15N7O/c1-9-11-7-12(15-20-13(18)8-14(19)21-15)17(25)22-16(11)24(23-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,22,25)(H4,18,19,20,21)
• InChI Key： UOWBSZVGOQMKER-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C=1C=C(C1=NC(N)=CC(N)=N1)C(=O)N2

Additional information on 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one

Introduction to 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 2494054-76-9)

5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules known for their diverse pharmacological properties. The presence of multiple functional groups, including amine and carbonyl moieties, makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 2494054-76-9) features a pyrazolo[3,4-b]pyridine core linked to a 4,6-diaminopyrimidine moiety. This arrangement creates multiple sites for interaction with biological targets, making it an intriguing molecule for studying its pharmacokinetic and pharmacodynamic properties. The methyl and phenyl substituents further enhance its structural complexity and potential for selective binding to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with unique mechanisms of action. The compound 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one has been investigated for its potential applications in treating various diseases, including cancer and inflammatory disorders. Its ability to modulate key cellular pathways has made it a subject of interest for researchers looking to develop next-generation drugs.

One of the most compelling aspects of this compound is its interaction with enzymes and receptors involved in critical biological processes. The diaminopyrimidine moiety is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes that play a role in tumor growth and progression. Additionally, the phenyl group provides a hydrophobic anchor that can enhance binding affinity to target proteins. These features make 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one a versatile scaffold for designing molecules with improved pharmacological profiles.

Recent studies have demonstrated the compound's potential in preclinical models. For instance, researchers have explored its effects on kinases and other enzymes implicated in cancer metabolism. The ability of 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one to inhibit these enzymes without significant off-target effects suggests that it could be a valuable lead compound for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

From a medicinal chemistry perspective, the structural features of 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one offer opportunities for modulating its pharmacokinetic properties. For example, modifications at the methyl and phenyl positions can be explored to enhance solubility or improve metabolic stability. Such modifications are crucial for translating preclinical findings into clinical success.

The compound's potential extends beyond oncology; it has also been investigated for its anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, and targeting key inflammatory pathways could lead to novel therapeutic interventions. Preliminary studies suggest that 5-(4,6-diaminopyrimidin-2-yl)-3-methyl-1 phenyl -7H-pyrazolo [ 3 , 4 - b ] pyridine - 6 - one may interact with inflammatory mediators by modulating cytokine production and signaling pathways.

The development of new drug candidates is often hampered by challenges such as poor bioavailability and rapid metabolism. However, 5-( 4 , 6 - diamino pyrimidine - 2 - yl ) - 3 - methyl - 1 - phen yl - 7 h - pyraz ol o [ 3 , 4 - b ] py rid ine - 6 - one offers a promising platform for addressing these issues through structure-based drug design approaches. By leveraging computational modeling techniques, researchers can predict how structural modifications will affect binding affinity and pharmacokinetic properties, thereby accelerating the drug discovery process.

In conclusion, 5-( 4 , 6 - diamino pyrimidine - 2 - yl ) - 3 - methyl - 1 phen yl - 7 h - py raz ol o [ 3 , 4 b ] py rid ine - 6 one ( CAS No .2494054769) is a structurally fascinating compound with significant potential in pharmaceutical applications . Its complex architecture, coupled with its demonstrated biological activity, makes it an attractive candidate for further investigation . As research continues, this molecule may pave the way for novel therapeutic strategies targeting various diseases .